Cas no 1696224-75-5 (4-bromo-3-chloro-2-fluorobenzaldehyde)

• Product Name: 4-bromo-3-chloro-2-fluorobenzaldehyde
• CAS No: 1696224-75-5
• MF: C₇H₃BrClFO
• MW: 237.453523874283
• MDL: MFCD26958726
• CID: 4611399
• PubChem ID: 86276518
• Update Time: 2025-11-02

4-bromo-3-chloro-2-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-chloro-2-fluorobenzaldehyde
• 4-Bromo-3-chloro-2-fluorobenzaldehyde 97%
• 4-bromo-3-chloro-2-fluorobenzaldehyde

• MDL： MFCD26958726
• Inchi： 1S/C7H3BrClFO/c8-5-2-1-4(3-11)7(10)6(5)9/h1-3H
• InChI Key： WHSKLGAULKIGTA-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(Br)C(Cl)=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-bromo-3-chloro-2-fluorobenzaldehyde

Comprehensive Guide to 4-bromo-3-chloro-2-fluorobenzaldehyde (CAS No. 1696224-75-5): Properties, Applications, and Market Insights

4-bromo-3-chloro-2-fluorobenzaldehyde (CAS No. 1696224-75-5) is a highly specialized halogenated benzaldehyde derivative that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and material science. This compound, characterized by its unique multihalogen substitution pattern, serves as a versatile building block for the development of complex molecules. With the increasing demand for fluorinated and halogenated compounds in modern chemistry, 4-bromo-3-chloro-2-fluorobenzaldehyde has become a subject of intense research and commercial interest.

The molecular structure of 4-bromo-3-chloro-2-fluorobenzaldehyde features a benzaldehyde core substituted with bromine at the 4-position, chlorine at the 3-position, and fluorine at the 2-position. This specific arrangement of halogens imparts distinct electronic and steric properties to the molecule, making it particularly valuable for cross-coupling reactions and nucleophilic aromatic substitutions. Researchers have found that the presence of multiple halogen atoms enhances the compound's reactivity while allowing for selective transformations, a feature highly sought after in medicinal chemistry and agrochemical development.

In pharmaceutical applications, 4-bromo-3-chloro-2-fluorobenzaldehyde CAS 1696224-75-5 has emerged as a key intermediate in the synthesis of various biologically active compounds. The pharmaceutical industry has shown growing interest in this chemical due to its potential in creating novel drug candidates, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents. Recent studies have demonstrated its utility in constructing heterocyclic scaffolds that are prevalent in many FDA-approved drugs, addressing current healthcare challenges such as neurodegenerative diseases and chronic pain management.

The material science sector has also recognized the value of 4-bromo-3-chloro-2-fluorobenzaldehyde in the development of advanced functional materials. Its incorporation into polymeric systems and liquid crystal formulations has shown promise for creating materials with tailored optical and electronic properties. This aligns with current industry trends toward smart materials and organic electronics, particularly in the context of flexible displays and energy storage devices.

From a synthetic chemistry perspective, 4-bromo-3-chloro-2-fluorobenzaldehyde 1696224-75-5 offers multiple handles for selective functionalization, making it a favorite among researchers working on complex molecule synthesis. The differential reactivity of the halogen atoms allows for sequential transformations, enabling the construction of diverse molecular architectures. This characteristic has become increasingly important in the era of precision synthesis and molecular design, where control over every synthetic step is paramount.

The commercial availability of 4-bromo-3-chloro-2-fluorobenzaldehyde has expanded significantly in recent years, reflecting its growing importance in various industries. Suppliers typically offer this compound with high purity levels (>98%), meeting the stringent requirements of pharmaceutical-grade intermediates. The global market for such multifunctional benzaldehyde derivatives is projected to grow steadily, driven by the continuous demand for specialty chemicals in research and industrial applications.

Quality control and characterization of 4-bromo-3-chloro-2-fluorobenzaldehyde CAS No. 1696224-75-5 typically involve advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound's identity and purity, which are critical factors for its successful application in sensitive chemical processes. The compound's physical properties, including its melting point range and solubility characteristics, have been well-documented in the scientific literature, providing valuable references for potential users.

Environmental and safety considerations for 4-bromo-3-chloro-2-fluorobenzaldehyde follow standard laboratory chemical handling protocols. While not classified as extremely hazardous, proper personal protective equipment (PPE) should be used when handling this compound, including gloves and eye protection. Storage recommendations typically suggest keeping the material in a cool, dry place away from strong oxidizers, following general guidelines for halogenated aromatic compounds.

Recent scientific publications have highlighted innovative applications of 4-bromo-3-chloro-2-fluorobenzaldehyde in catalysis and asymmetric synthesis. Its use as a precursor for chiral ligands and organocatalysts has opened new avenues in stereoselective transformations, addressing one of the most challenging aspects of modern synthetic chemistry. These developments align with current research priorities in green chemistry and atom-economical processes.

Looking toward the future, 4-bromo-3-chloro-2-fluorobenzaldehyde 1696224-75-5 is poised to maintain its relevance in chemical research and development. Its unique combination of halogen substituents offers unparalleled opportunities for molecular diversification, making it an indispensable tool for chemists working at the forefront of drug discovery, material innovation, and methodology development. As synthetic strategies continue to evolve toward greater efficiency and selectivity, the demand for such carefully designed building blocks is expected to rise correspondingly.